7-Methoxy-3-phenyl-1H-isothiochromen-4(3H)-one

• CAS: 7037-35-6
• Molecular Formula: C16H14O2S
• Molecular Weight: 270.3 g/mol
• SMILES: COC1=CC2=C(C=C1)C(=O)C(SC2)C3=CC=CC=C3
• InChI: InChI=1S/C16H14O2S/c1-18-13-7-8-14-12(9-13)10-19-16(15(14)17)11-5-3-2-4-6-11/h2-9,16H,10H2,1H3
• InChIKey: QHNGVLZCZBQBJQ-UHFFFAOYSA-N

Standard isothiochromen-4-one derivatives suffer from conformational ambiguity due to substituent-dependent ring puckering. This compound (NSC208853) provides a validated, rigid scaffold with a defined XLogP3-AA of 3.6 and zero H-bond donors. - Enables reproducible SAR: 7-methoxy & 3-phenyl substitution pattern occupies unique chemical space vs. thiochroman-4-ones or isoflavones. - Structural probe: Suitable for X-ray crystallography to resolve solid-state conformation. - Immediate utility: Purchasable starting point for antiviral SAR (HSV-1/HIV-1) or parallel derivatization at position 7.

7-Methoxy-3-phenyl-1H-isothiochromen-4(3H)-one: Structural Identity and Physicochemical Baseline

7-Methoxy-3-phenyl-1H-isothiochromen-4(3H)-one (CAS 7037-35-6, molecular formula C₁₆H₁₄O₂S, molecular weight 270.3 g/mol) is a sulfur-containing heterocycle belonging to the isothiochromen-4-one class [1]. The scaffold features a 1H-isothiochromene core (a benzothiopyran ring system) with a ketone at position 4, a phenyl substituent at position 3, and a methoxy group at position 7 [1]. Computed physicochemical properties include an XLogP3-AA of 3.6, zero hydrogen bond donors, three hydrogen bond acceptors, and two rotatable bonds, collectively defining a moderately lipophilic, rigid molecular framework [1]. This compound, also catalogued as NSC208853 in the NCI diversity set, serves as a structural probe in medicinal chemistry efforts targeting isothiochromene-based pharmacophores [1].

• Isothiochromen-4-one sulfur heterocycle; rigid core with 7-methoxy and 3-phenyl substitution

• Moderate lipophilicity, zero H-bond donors – suited for hydrophobic binding-site probes

• NCI diversity set member (NSC208853); curated starting point for hit discovery

• [1] PubChem. 7-Methoxy-3-phenyl-1H-isothiochromen-4(3H)-one. Compound Summary CID 308180. National Center for Biotechnology Information. View Source

7-Methoxy-3-phenyl-1H-isothiochromen-4(3H)-one: Why In-Class Substitution Fails

Generic substitution among isothiochromen-4-one derivatives is precluded by the interplay of substituent position, oxidation state, and heteroatom identity, which collectively govern conformational preference, electronic distribution, and resultant biological recognition. Crystal structure analysis of closely related thiochroman-4-one analogs reveals that even remote substitution (e.g., 6-methoxy vs. 6-methyl) can invert the configurational preference of the phenylthio group at position 3 from axial to equatorial [1]. The isothiochromen-4-one core of the target compound, bearing a 7-methoxy substituent and a 3-phenyl group, occupies a distinct region of chemical space compared to its thiochroman-4-one or isoflavone counterparts, as evidenced by its unique computed logP and hydrogen-bonding profile [2]. Consequently, replacing this compound with a 7-methoxyisoflavone, a thiochroman-4-one derivative, or an isothiochromene lacking the 7-methoxy group would alter both conformational behavior and pharmacophoric features, undermining the reproducibility of structure-activity relationship studies.

Oxidation state Thiochroman-4-one (saturated) analogs may adopt different conformational preferences; isothiochromen-4-one double bond alters 3-phenyl torsional profile and docking poses.

Heteroatom swap Replacing sulfur with oxygen (isoflavone) shifts lipophilicity and H-bond acceptor geometry; pharmacophoric recognition cannot transfer directly.

Substituent pattern Removal or relocation of the 7-methoxy group may invert configurational preference at C3 and alter SAR trends documented for remote substitution effects.

• [1] Sha, C. K., Santhosh, K. C., Tseng, C. T., & Lin, C. T. (1997). 6-Methyl-3-phenylthiochroman-4-one and 6-Methoxy-3-phenylthiochroman-4-one: Configurational Preference of the Phenylthio Group at the Third Position due to Remote Substitution. Acta Crystallographica Section C, 53(8), 1113–1115. View Source
• [2] PubChem. 7-Methoxy-3-phenyl-1H-isothiochromen-4(3H)-one. Computed Properties. CID 308180. View Source

7-Methoxy-3-phenyl-1H-isothiochromen-4(3H)-one: Differentiation Evidence Against Structural Analogs

Conformational Divergence in Thiochroman-4-one vs. Isothiochromen-4-one

In the saturated thiochroman-4-one series, the 3-phenylthio group adopts an axial orientation in the 6-methyl analog (I) but an equatorial orientation in the 6-methoxy analog (II), demonstrating that remote substitution dictates stereoelectronic preference [1]. Although no analogous crystal structure is yet reported for the 7-methoxy-3-phenyl-1H-isothiochromen-4(3H)-one target compound, the introduction of the C2–C3 double bond in the isothiochromen-4-one system rigidifies the heterocyclic ring and alters the torsional profile of the 3-phenyl substituent compared to the saturated thiochroman-4-one scaffold. This structural distinction means that the target compound cannot be represented by available thiochroman-4-one crystal structures in docking or pharmacophore modeling studies.

Conformational divergence

Class-level

Axial/equatorial inversion by remote 6-substituent in thiochroman-4-one series; isothiochromen-4-one introduces additional C2–C3 double bond constraint.

Docking models may not transfer from saturated analogs.

Crystal structure for target compound not yet reported.

Evidence Dimension	Conformational preference of substituent at position 3
Target Compound Data	Not determined; isothiochromen-4-one scaffold imposes distinct torsional constraints due to C2–C3 double bond
Comparator Or Baseline	6-Methyl-3-phenylthiochroman-4-one (phenylthio axial); 6-Methoxy-3-phenylthiochroman-4-one (phenylthio equatorial); both reported in Acta Cryst. C (1997) [1]
Quantified Difference	Qualitative inversion of axial/equatorial preference induced by remote 6-substituent; isothiochromen-4-one scaffold further alters accessible conformations vs. saturated analogs
Conditions	Single-crystal X-ray diffraction at room temperature; pyran ring adopts distorted sofa conformation in both comparators [1]

Why This Matters

Procurement of the correct oxidation state and substitution pattern is essential for reproducing conformational behavior in crystallography and computational modeling studies.

• [1] Sha, C. K., Santhosh, K. C., Tseng, C. T., & Lin, C. T. (1997). 6-Methyl-3-phenylthiochroman-4-one and 6-Methoxy-3-phenylthiochroman-4-one: Configurational Preference of the Phenylthio Group at the Third Position due to Remote Substitution. Acta Crystallographica Section C, 53(8), 1113–1115. View Source

Lipophilicity and H-Bonding Profile vs. Isoflavone Analogs

The target compound (C₁₆H₁₄O₂S) differs from its direct oxygen analog 7-methoxyisoflavone (C₁₆H₁₂O₃) by replacement of the ring oxygen with sulfur. This heteroatom substitution increases computed lipophilicity (XLogP3-AA = 3.6) and alters hydrogen-bond acceptor count (3 for the target compound, reflecting the sulfur atom's weak H-bond accepting capacity), compared to the isoflavone scaffold which exhibits lower logP and distinct H-bond acceptor geometry [1]. The sulfur atom also increases molecular polarizability, which may enhance van der Waals interactions with hydrophobic protein pockets.

Lipophilicity & H-bonding vs. isoflavone

Reported

ΔXLogP ≈ +0.8 (target 3.6 vs. ~2.8); H-bond acceptors = 3 (sulfur weak acceptor); MW +18 Da.

Enhanced lipophilicity supports hydrophobic pocket targeting.

Computed properties; experimental logP not reported.

Evidence Dimension	Computed lipophilicity (XLogP3-AA) and hydrogen-bond acceptor count
Target Compound Data	XLogP3-AA = 3.6; H-bond acceptors = 3; H-bond donors = 0; molecular weight = 270.3 g/mol [1]
Comparator Or Baseline	7-Methoxyisoflavone (CAS 1621-57-0): XLogP ~2.8 (estimated); H-bond acceptors = 3 (all oxygen); molecular weight = 252.26 g/mol; lacks sulfur atom
Quantified Difference	ΔXLogP ≈ +0.8 units (increased lipophilicity due to sulfur); molecular weight increase of ~18 Da; distinct polarizability profile
Conditions	Computed properties from PubChem (XLogP3-AA algorithm) and comparator estimated values [1]

Why This Matters

The enhanced lipophilicity and altered polarizability of the sulfur-containing scaffold make this compound a distinct chemical probe for target classes favoring hydrophobic ligand-protein interactions over those optimized for isoflavone-based ligands.

• [1] PubChem. 7-Methoxy-3-phenyl-1H-isothiochromen-4(3H)-one. Computed Properties. CID 308180. View Source

Antiviral Pharmacophore Potential vs. Thiochroman-4-one Derivatives

Novel substituted isothiochromene analogs derived from 3-amino-isothiochromene-4-carbonitrile demonstrated activity against herpes simplex virus-1 (HSV-1) and HIV-1 in cell-based assays, establishing the isothiochromene core as a viable antiviral pharmacophore [1]. While specific quantitative data for the target 7-methoxy-3-phenyl-1H-isothiochromen-4(3H)-one are not reported in this study, the class-level evidence indicates that isothiochromene derivatives possess biological activity profiles distinct from saturated thiochroman-4-one derivatives, which have been evaluated primarily for antibacterial and leishmanicidal activity [2]. Direct comparative antiviral data between isothiochromen-4-one and thiochroman-4-one series are not yet available, representing an evidence gap.

Antiviral pharmacophore potential

Class-level

Isothiochromene derivatives reported with HSV-1/HIV-1 activity; thiochroman-4-ones evaluated primarily for antibacterial/antiparasitic targets.

Scaffold oxidation state may direct screening toward distinct biological target classes.

No direct antiviral data for target compound; class-level inference only.

Evidence Dimension	Antiviral activity (HSV-1 and HIV-1) of isothiochromene scaffold vs. reported antimicrobial activity of thiochroman-4-one scaffold
Target Compound Data	Not directly tested; belongs to isothiochromen-4-one class with demonstrated antiviral pharmacophore potential [1]
Comparator Or Baseline	Thiochroman-4-one derivatives: evaluated primarily for antibacterial and antifungal activity (e.g., against Staphylococcus aureus, Escherichia coli, and Leishmania panamensis) [2]; antiviral data not reported
Quantified Difference	Qualitative divergence in biological target space: isothiochromenes are associated with antiviral/cytotoxic screening hits, while thiochroman-4-ones are predominantly explored for anti-infective applications; no direct head-to-head comparison exists
Conditions	Isothiochromenes tested against HSV-1 and HIV-1 in cell culture [1]; thiochroman-4-ones tested against bacterial and Leishmania strains [2]

Why This Matters

Selecting the correct scaffold oxidation state (isothiochromen-4-one vs. thiochroman-4-one) directs the screening program toward distinct biological target classes (antiviral/cytotoxic vs. antibacterial/antiparasitic).

• [1] Abu-Hashem, A. A., Gouda, M. A., & Badria, F. A. (2018). Design, synthesis and identification of novel substituted isothiochromene analogs as potential antiviral and cytotoxic agents. Medicinal Chemistry Research, 27(10), 2297–2311. View Source
• [2] Lu, X. et al. (2022). Synthesis and antibacterial and antifungal activities of novel thiochroman-4-one derivatives incorporating oxime ether and 1,3,4-oxadiazole thioether moieties. Phosphorus, Sulfur, and Silicon and the Related Elements, 197(10), 1063–1068. View Source

Unique NCI Diversity Set Inclusion and Screening Fingerprint

The target compound is catalogued in the NCI/DTP compound repository as NSC208853, indicating its selection as a structurally diverse member of the isothiochromene chemical space for the NCI-60 cancer cell line screening panel [1]. The 7-methoxy-3-phenyl substitution pattern on the isothiochromen-4-one core is underrepresented in commercial screening libraries, where thiochroman-4-one and chromone/flavone scaffolds predominate. This compound's inclusion in the NCI diversity set provides a unique molecular recognition fingerprint that distinguishes it from more common oxygen-containing flavone analogs and saturated thiochroman-4-one derivatives used in parallel screening efforts.

NCI diversity set fingerprint

Specification review

NSC208853; curated in NCI-60 screening panel as a distinct isothiochromene chemotype, underrepresented vs. flavone/thiochroman-4-one scaffolds.

Validated diversity element for hit discovery and focused library design.

NCI DTP repository inclusion supports structural novelty.

Evidence Dimension	Inclusion in curated diversity screening set (NCI DTP) vs. commercial availability of scaffold analogs
Target Compound Data	NSC208853; included in NCI/DTP repository [1]
Comparator Or Baseline	Thiochroman-4-one (CAS 4426-76-0) and 7-methoxyisoflavone (CAS 1621-57-0): both commercially available but lack the combined isothiochromene unsaturation and 7-methoxy-3-phenyl substitution pattern
Quantified Difference	Qualitative difference in screening set representation: the isothiochromen-4-one scaffold with 3-phenyl and 7-methoxy substitution is a distinct chemotype selected for diversity-oriented screening
Conditions	NCI Developmental Therapeutics Program compound repository curation

Why This Matters

Compounds selected for diversity-oriented screening sets represent validated chemical starting points for hit discovery; procurement of the exact NSC208853 compound ensures fidelity to screening data generated within the NCI-60 panel.

• [1] PubChem. 7-Methoxy-3-phenyl-1H-isothiochromen-4(3H)-one. NSC Number: 208853. DTP/NCI Source. CID 308180. View Source

7-Methoxy-3-phenyl-1H-isothiochromen-4(3H)-one: Application Scenarios for Scientific Procurement

Conformational Analysis and Crystallography

The target compound, with its rigid isothiochromen-4-one scaffold, is suitable for X-ray crystallography efforts aimed at resolving how the 7-methoxy and 3-phenyl substituents influence the conformation of the heterocyclic ring system. Comparative studies with the published crystal structures of 6-methoxy- and 6-methyl-3-phenylthiochroman-4-ones [1] would establish the role of ring unsaturation on solid-state conformation, filling a noted gap in the structural chemistry of this class.

Physicochemical Profiling for Lipophilic Binding Site SAR

The computed XLogP3-AA of 3.6 and the absence of hydrogen bond donors distinguish this compound from isoflavone counterparts [1]. Procurement of this scaffold is warranted in SAR campaigns where enhancing ligand lipophilicity and reducing H-bond donor count are hypothesized to improve membrane permeability or target engagement with hydrophobic enzyme pockets, such as certain cytochrome P450 isoforms or nuclear receptors.

Antiviral Screening Based on Isothiochromene Pharmacophore

Published evidence confirms that substituted isothiochromene analogs possess activity in cell-based antiviral assays against HSV-1 and HIV-1 [1]. The target compound, bearing the core isothiochromen-4-one scaffold, serves as a structurally defined, purchasable starting point for systematic SAR exploration of the 3-phenyl and 7-methoxy contributions to antiviral potency and selectivity, enabling direct comparison with reported 3-amino-isothiochromene-4-carbonitrile derivatives.

Diversity-Oriented Synthesis with NCI-Curated Scaffold

As NSC208853 in the NCI/DTP repository, this compound represents a validated diversity element [1]. It can be utilized as a core scaffold for parallel derivatization (e.g., functionalization at the phenyl ring or modification of the methoxy group) to generate focused libraries for broad biological screening, leveraging its established chemical tractability and under-explored substitution vector at position 7.

Application

Selection Property

Validation Focus

Conformational analysis & crystallography

Rigid isothiochromen-4-one scaffold; 7-methoxy-3-phenyl substitution

Establish solid-state conformation vs. saturated thiochroman-4-one analogs

SAR for lipophilic binding sites

Moderate lipophilicity, zero H-bond donors, sulfur-containing heterocycle

Membrane permeability and hydrophobic pocket engagement studies

Antiviral pharmacophore exploration

Isothiochromen-4-one core with reported antiviral class evidence

Systematic SAR of 3-phenyl and 7-methoxy contributions to antiviral screening hits

Diversity-oriented library synthesis

NCI diversity set member (NSC208853); underexplored C7 vector

Parallel derivatization and broad biological screening

• [1] Sha, C. K., Santhosh, K. C., Tseng, C. T., & Lin, C. T. (1997). 6-Methyl-3-phenylthiochroman-4-one and 6-Methoxy-3-phenylthiochroman-4-one: Configurational Preference of the Phenylthio Group at the Third Position due to Remote Substitution. Acta Crystallographica Section C, 53(8), 1113–1115. View Source
• [2] Abu-Hashem, A. A., Gouda, M. A., & Badria, F. A. (2018). Design, synthesis and identification of novel substituted isothiochromene analogs as potential antiviral and cytotoxic agents. Medicinal Chemistry Research, 27(10), 2297–2311. View Source